Cas no 57100-17-1 (Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-)
![Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- structure](https://www.kuujia.com/scimg/cas/57100-17-1x500.png)
57100-17-1 structure
Product name:Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
- 5-methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6-one
- 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one #
- Imidazo(2,1-a)phthalazine, 5-methyl-6-oxo-2,3,5,6-tetrahydro-
- QFPQGOBJAFZWFR-UHFFFAOYSA-N
- AC1LCXIT
- 57100-17-1
- 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one
- DTXSID30345976
-
- Inchi: InChI=1S/C11H11N3O/c1-13-11(15)9-5-3-2-4-8(9)10-12-6-7-14(10)13/h2-5H,6-7H2,1H3
- InChI Key: QFPQGOBJAFZWFR-UHFFFAOYSA-N
- SMILES: CN1C(=O)C2=CC=CC=C2C2=NCCN12
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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2. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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